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Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752 Get Quote

Technical Support Center: AP14145
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and stability of AP14145. The

following information is curated to address common issues and questions that may arise during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is AP14145 and what is its mechanism of action?

AP14145 is a negative allosteric modulator of the small-conductance calcium-activated

potassium (KCa2) channels, specifically targeting KCa2.2 (SK2) and KCa2.3 (SK3) subtypes

with an IC50 of approximately 1.1 μM.[1][2] It functions by decreasing the calcium sensitivity of

these channels.[3] This inhibition of KCa2 channels leads to a prolongation of the atrial

effective refractory period (AERP), which is the basis for its investigation as a potential

antiarrhythmic agent for conditions such as atrial fibrillation.[1][4]

Q2: What are the recommended solvents for preparing AP14145 stock solutions?

AP14145 hydrochloride is readily soluble in dimethyl sulfoxide (DMSO) and ethanol, with a

reported solubility of up to 100 mM in both solvents.[5] For most in vitro applications, preparing

a high-concentration stock solution in DMSO is the standard practice.

Q3: How should I store AP14145 powder and stock solutions?
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Powder: The solid form of AP14145 hydrochloride should be stored at -20°C.[5]

Stock Solutions: For long-term storage, it is recommended to store stock solutions in DMSO

at -80°C. For short-term storage (up to one month), -20°C is acceptable. To minimize

degradation due to repeated freeze-thaw cycles, it is advisable to aliquot the stock solution

into single-use volumes.[2]

Q4: Is AP14145 sensitive to light?

While specific photostability data for AP14145 is not readily available, many compounds,

especially those with aromatic ring structures like benzimidazoles, can be light-sensitive.[6][7]

Therefore, it is best practice to protect AP14145 solutions from light.

Recommended Handling Precautions for Photosensitive Compounds:

Store stock solutions and experimental samples in amber or opaque vials.[1][8]

When handling, minimize exposure to direct light by working in a dimly lit area or by covering

the solutions with aluminum foil.[1]

For prolonged experiments, consider using light-protective reagents or ensuring the

experimental setup is shielded from light.[1]

Troubleshooting Guides
Issue 1: Precipitation of AP14145 in Aqueous Buffers
A common challenge encountered is the precipitation of a compound when a DMSO stock

solution is diluted into an aqueous buffer, such as phosphate-buffered saline (PBS) or cell

culture media. This occurs because the compound's solubility is significantly lower in aqueous

solutions compared to DMSO.[2][9]

Troubleshooting Steps:

Lower the Final Concentration: The most direct solution is to reduce the final working

concentration of AP14145 in your experiment.

Optimize the Dilution Method:
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Serial Dilution: Instead of a single large dilution, perform a serial dilution of the DMSO

stock in the pre-warmed aqueous buffer. This gradual change in solvent polarity can help

maintain solubility.[9]

Vortexing During Dilution: Add the AP14145 stock solution dropwise to the aqueous buffer

while gently vortexing to promote rapid mixing and prevent localized high concentrations

that can lead to precipitation.[9]

Adjust the Final DMSO Concentration: While it's crucial to keep the final DMSO

concentration low to avoid cellular toxicity (typically below 0.5%), a slightly higher, yet non-

toxic, concentration might be necessary to maintain solubility.[2] Always include a vehicle

control with the same final DMSO concentration in your experiments.

Modify the Buffer Composition:

pH Adjustment: The solubility of weakly basic compounds can often be improved by

lowering the pH of the buffer.[2] If your experimental conditions permit, test a range of pH

values to find the optimal solubility.

Use of Excipients: For in vivo studies, co-solvents such as polyethylene glycol (PEG) or

cyclodextrins have been used to improve the solubility of hydrophobic compounds.[10] For

in vitro assays, the addition of a small amount of a non-ionic surfactant like Tween-20 or

Triton X-100 can also help.[3]

Issue 2: Concerns about AP14145 Stability in
Experimental Conditions
The stability of AP14145 can be influenced by factors such as temperature, pH, and repeated

freeze-thaw cycles.

Troubleshooting and Prevention:

Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to

compound degradation for some small molecules.[11][12] It is highly recommended to

prepare single-use aliquots of your stock solution to minimize this risk.[2]
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Working Solution Stability: Prepare fresh working solutions of AP14145 in your aqueous

buffer for each experiment. Do not store diluted aqueous solutions for extended periods

unless you have validated their stability.

Temperature Stability: While specific data is unavailable for AP14145, prolonged exposure to

elevated temperatures can degrade many small molecules. For experiments requiring

incubation at 37°C, it is advisable to determine the stability of AP14145 under these

conditions if the experiment extends over a long duration.

Data Presentation
Table 1: Solubility of AP14145 Hydrochloride

Solvent Reported Solubility Reference

DMSO up to 100 mM [5]

Ethanol up to 100 mM [5]

Aqueous Buffers (e.g., PBS)
Data not available (expected to

be low)
-

Table 2: Storage Recommendations for AP14145
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Form
Storage
Temperature

Duration
Recommendati
ons

Reference

Solid (Powder) -20°C Long-term
Keep in a tightly

sealed container.
[5]

Stock Solution

(in DMSO)
-80°C Long-term

Aliquot into

single-use

volumes. Protect

from light.

[2]

Stock Solution

(in DMSO)
-20°C

Short-term (≤ 1

month)

Aliquot into

single-use

volumes. Protect

from light.

[2]

Working Solution

(in aqueous

buffer)

N/A N/A
Prepare fresh for

each experiment.

General best

practice

Experimental Protocols
Protocol 1: Preparation of AP14145 Stock Solution

Weighing: Carefully weigh the desired amount of AP14145 hydrochloride powder.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Mixing: Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.

If necessary, sonicate in a water bath for 5-10 minutes. Gentle warming to 37°C can also be

applied, but ensure the compound is stable at this temperature.

Storage: Aliquot the stock solution into single-use, light-protected vials and store at -80°C for

long-term storage or -20°C for short-term storage.

Protocol 2: Determining the Aqueous Solubility of
AP14145
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This protocol helps determine the practical solubility limit of AP14145 in your specific

experimental buffer.

Prepare Serial Dilutions: Create a series of 2-fold dilutions of your AP14145 DMSO stock

solution in DMSO.

Dilute in Aqueous Buffer: In a clear microplate or microcentrifuge tubes, add a small, fixed

volume of each DMSO dilution to a larger, fixed volume of your pre-warmed (37°C) aqueous

buffer. Ensure the final DMSO concentration is consistent across all dilutions and is at a level

tolerated by your assay (e.g., 0.5%).

Incubate and Observe: Incubate the plate under your experimental conditions (e.g., 37°C).

Assess Precipitation: Visually inspect for any signs of cloudiness or precipitate at various

time points (e.g., immediately, 1 hour, 4 hours, 24 hours). The highest concentration that

remains clear is your approximate working solubility limit.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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